2-(Trifluoromethyl)aniline hydrochloride

• CAS RN: 51085-48-4
• Molecular Formula: C7H7ClF3N
• Molecular Weight: 197.58 g/mol
• IUPAC Name: 2-(trifluoromethyl)aniline;hydrochloride
• InChI: InChI=1S/C7H6F3N.ClH/c8-7(9,10)5-3-1-2-4-6(5)11;/h1-4H,11H2;1H
• InChI Key: YUKIREBYXQRLAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)N.Cl

Description

2-(Trifluoromethyl)aniline hydrochloride is a useful research compound. Its molecular formula is C7H7ClF3N and its molecular weight is 197.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Trifluoromethyl)aniline hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Trifluoromethyl)aniline hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

An aqueous solution of o-aminobenzotrifluoride hydrochloride was prepared by the addition of o-aminobenzotrifluoride (1 mole; 161.1 grams) to 37% hydrochloric acid (10.8 moles; 1232 grams) at 24° C-36° C. Hydrogen peroxide (35.3%; 1.18 moles; 113.7 grams) was added dropwise over a 0.5 hour period (initial temp., 29° C; final temp. 81° C) and then maintained at 70° C-80° C for an additional 0.5 hour period. The acidic solution was neutralized with 50% sodium hydroxide (pH 10) and the contents steam distilled to give 198.0 grams of an organic product, wt. 198.0 grams.